Cas no 2411298-06-9 (N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2411298-06-9
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 5416347
• PubChem ID: 165767967
• Update Time: 2025-10-05

N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z2891246322
• EN300-26587469
• N-{[(2,3-dihydro-1,4-benzodioxin-5-yl)carbamoyl]methyl}-N-ethylprop-2-enamide
• 2411298-06-9
• N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C15H18N2O4/c1-3-14(19)17(4-2)10-13(18)16-11-6-5-7-12-15(11)21-9-8-20-12/h3,5-7H,1,4,8-10H2,2H3,(H,16,18)
• InChI Key： WTPKGJGSXVFYST-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1=C2C(=CC=C1)OCCO2)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.6±50.0 °C(Predicted)
• pka: 12.61±0.20(Predicted)

Additional information on N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide

Comprehensive Overview of N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide (CAS No. 2411298-06-9)

N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide, with the CAS number 2411298-06-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxin moiety with an acrylamide group, making it a subject of interest for its potential applications in drug development and material science. Researchers are particularly intrigued by its bioactive properties and its role in modulating specific biochemical pathways.

In recent years, the demand for novel small-molecule compounds like N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's CAS no 2411298-06-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity and functional groups suggest potential utility in designing enzyme inhibitors or receptor modulators, aligning with current trends in personalized healthcare.

The synthesis of N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions. Its acrylamide component is notable for its reactivity, which can be leveraged in polymer chemistry or bioconjugation techniques. This versatility has led to inquiries about its stability, solubility, and compatibility with other pharmaceutical excipients, common questions among formulation scientists.

From an industrial perspective, CAS 2411298-06-9 is explored for its scalability and cost-efficiency in production. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to clients seeking innovative intermediates. Additionally, its benzodioxin core resonates with studies on neuroprotective agents and anti-inflammatory compounds, topics frequently discussed in medical forums and research conferences.

Environmental and safety profiles of N-[2-[(2,3-Dihydro-1,4-benzodioxin-5-yl)amino]-2-oxoethyl]-N-ethyl-2-propenamide are also critical considerations. While not classified as hazardous, its handling requires adherence to standard laboratory protocols. Researchers often search for MSDS sheets or spectroscopic data (e.g., NMR, HPLC) to ensure proper usage, underscoring the need for transparent documentation from suppliers.

In summary, CAS no 2411298-06-9 represents a promising candidate for diverse applications, from drug discovery to material engineering. Its hybrid structure bridges gaps between heterocyclic chemistry and functional polymers, addressing modern challenges in science and technology. As interest grows, so does the need for collaborative studies to unlock its full potential.